![molecular formula C5H9ClN2O B1520348 2-amino-N-(prop-2-yn-1-yl)acetamide hydrochloride CAS No. 1221722-25-3](/img/structure/B1520348.png)
2-amino-N-(prop-2-yn-1-yl)acetamide hydrochloride
Overview
Description
2-Amino-N-(prop-2-yn-1-yl)acetamide hydrochloride is a chemical compound with the CAS Number: 1221722-25-3 . It has a molecular weight of 148.59 and its IUPAC name is 2-amino-N-(prop-2-ynyl)acetamide hydrochloride . The compound is typically stored at room temperature in an inert atmosphere .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H8N2O.ClH/c1-2-3-7-5(8)4-6;/h1H,3-4,6H2,(H,7,8);1H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid . It has a high GI absorption, is not BBB permeant, and is not a substrate or inhibitor of various CYP enzymes . Its water solubility is very high, with a solubility of 78.0 mg/ml .Scientific Research Applications
Biochemical Studies and Metabolite Analysis
2-amino-N-(prop-2-yn-1-yl)acetamide hydrochloride has been studied for its metabolic pathways and biochemical interactions. The research has identified various metabolites and explored the biochemical processes involved in metabolism. These studies are crucial for understanding the pharmacokinetics and toxicological aspects of the compound in biological systems.
- Takusagawa et al. (2012) characterized the mass balance and metabolite profiles of a related compound, [14C]mirabegron, a β3-adrenoceptor agonist for the treatment of overactive bladder, after oral administration in healthy male subjects. The study provided insights into the metabolic reactions and pathways involved, contributing to the understanding of its pharmacokinetics and metabolism in humans (Takusagawa et al., 2012).
Pharmacological Effects and Mechanism of Action
The compound has been part of studies investigating its pharmacological effects and the underlying mechanisms of action. This includes its impact on different receptors and its potential therapeutic applications based on these effects.
- Lancranjan & Marbach (1977) investigated the effects of a related drug, BS 100–141 (N-amidino 2-(2.6 dichlorophenyl) acetamide hydrochloride), on growth hormone (GH) secretion in young, healthy volunteers. The drug demonstrated central α-adrenoceptor activity, providing new evidence for an α-adrenoceptor mechanism modulating GH secretion in humans (Lancranjan & Marbach, 1977).
Clinical Implications and Treatment Efficacy
Research also extends to the clinical implications of the compound, including its efficacy and potential applications in treating various conditions. This involves understanding its interaction with other compounds and its role in therapeutic interventions.
- Mew et al. (2010) conducted a study to determine whether N-carbamylglutamate (NCG) reduces plasma levels of ammonia and glutamine and increases the rate of ureagenesis in patients with propionic acidemia (PA), which sheds light on the potential therapeutic applications of similar compounds in treating metabolic disorders (Mew et al., 2010).
Safety and Hazards
Mechanism of Action
Mode of Action
It has been suggested that both the starting material and the product act as photosensitizers, and singlet oxygen (1 o 2) and superoxide anion (o 2 ˙ −) are generated through energy transfer and a single electron transfer pathway, playing an important role in the reaction .
Biochemical Pathways
It is suggested that the compound may be involved in oxidative reactions, given its role as a photosensitizer .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Action Environment
It is known that the compound should be stored in an inert atmosphere at room temperature .
Properties
IUPAC Name |
2-amino-N-prop-2-ynylacetamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O.ClH/c1-2-3-7-5(8)4-6;/h1H,3-4,6H2,(H,7,8);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKMLWGLTMFEAHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCNC(=O)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1221722-25-3 | |
Record name | 2-amino-N-(prop-2-yn-1-yl)acetamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.